An In-depth Technical Guide on the Physical Properties of 2-Fluoro-3-nitrobenzotrifluoride
An In-depth Technical Guide on the Physical Properties of 2-Fluoro-3-nitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals
Introduction
2-Fluoro-3-nitrobenzotrifluoride is an aromatic organic compound with the chemical formula C₇H₃F₄NO₂.[1][2] It belongs to the class of substituted benzotrifluorides, which are important building blocks in the synthesis of pharmaceuticals and agrochemicals. The presence of a trifluoromethyl group (-CF₃), a nitro group (-NO₂), and a fluorine atom (-F) on the benzene ring imparts unique electronic properties and reactivity to the molecule, making it a valuable intermediate in organic synthesis. This guide provides a comprehensive overview of the known physical properties of 2-Fluoro-3-nitrobenzotrifluoride and its isomers, along with standard experimental protocols for their determination.
Physicochemical Data
Quantitative data for 2-Fluoro-3-nitrobenzotrifluoride is limited in publicly available literature. However, data for its isomers are well-documented and provide valuable context for estimating the properties of the title compound. The following table summarizes the key physical properties.
| Property | 2-Fluoro-3-nitrobenzotrifluoride | 2-Fluoro-5-nitrobenzotrifluoride (Isomer) | 4-Fluoro-3-nitrobenzotrifluoride (Isomer) | 3-Nitrobenzotrifluoride (Related Compound) |
| CAS Number | 61324-97-8[1] | 400-74-8[3] | 367-86-2[4] | 98-46-4[5] |
| Molecular Formula | C₇H₃F₄NO₂[1][2] | C₇H₃F₄NO₂[3] | C₇H₃F₄NO₂[4][6] | C₇H₄F₃NO₂[5] |
| Molecular Weight | 209.1 g/mol [1][2] | 209.10 g/mol [3] | 209.10 g/mol [7] | 191.11 g/mol [5] |
| Appearance | Not specified | Liquid[3] | Clear yellow to orange liquid[6] | Colorless to yellow to green clear liquid[5] |
| Boiling Point | Not specified | 105-110 °C / 25 mmHg[3] | 92 °C / 15 mmHg[4][8] | 203 °C[5] |
| Density | Not specified | 1.522 g/mL at 25 °C[3] | 1.494 g/mL at 25 °C[4][8] | 1.43 g/mL[5] |
| Refractive Index | Not specified | n20/D 1.465[3] | n20/D 1.462[4][8] | n20/D 1.47[5] |
| Flash Point | Not specified | 92 °C (closed cup)[3] | 33 °C (closed cup)[4] | 103 °C |
| Solubility | Not specified | Not specified | Insoluble in water; Soluble in Chloroform (Sparingly), Methanol (Sparingly)[8] | Insoluble in water; Soluble in organic solvents[9] |
Experimental Protocols for Physical Property Determination
The following are detailed methodologies for the experimental determination of the key physical properties listed above.
1. Boiling Point Determination
The boiling point is a critical physical constant for characterizing liquid compounds.[10][11]
-
Apparatus: A small test tube, a capillary tube sealed at one end, a thermometer, a heating apparatus (e.g., a Thiele tube or an aluminum block), and a liquid sample.[10][12]
-
Procedure:
-
A small amount of the liquid is placed in the test tube.
-
The capillary tube is placed in the test tube with the open end submerged in the liquid.
-
The apparatus is heated slowly and uniformly.[10]
-
The temperature at which a rapid and continuous stream of bubbles emerges from the capillary tube is recorded as the boiling point.[10]
-
For distillation-based methods, the temperature of the vapor phase is monitored and should remain constant during the collection of the distillate.[13]
-
2. Density Measurement
Density, the mass per unit volume, is another fundamental property for liquid characterization.[14][15]
-
Apparatus: A graduated cylinder, an analytical balance, and a thermometer.[14][16]
-
Procedure:
-
The mass of a clean, dry graduated cylinder is measured.[16]
-
A known volume of the liquid is added to the graduated cylinder, and the volume is recorded.[14][16]
-
The mass of the graduated cylinder with the liquid is measured.[14][16]
-
The mass of the liquid is determined by subtraction.
-
The density is calculated by dividing the mass of the liquid by its volume.[15]
-
The temperature of the liquid should be recorded as density is temperature-dependent.[14]
-
3. Refractive Index Measurement
The refractive index is the ratio of the speed of light in a vacuum to its speed in the substance and is a valuable tool for identifying and assessing the purity of a liquid.[17]
-
Apparatus: An Abbe refractometer or a Michelson interferometer-based setup.[17][18]
-
Procedure (using an Abbe refractometer):
-
A few drops of the liquid sample are placed on the prism of the refractometer.
-
The prisms are closed and the instrument is adjusted to bring the dividing line between the light and dark fields into the crosshairs of the eyepiece.
-
The refractive index is read directly from the instrument's scale.
-
The temperature is controlled and recorded, as the refractive index is temperature-dependent.
-
Synthesis Pathway and Reaction Mechanism
The synthesis of 2-Fluoro-3-nitrobenzotrifluoride can be conceptualized through a nucleophilic aromatic substitution (SₙAr) reaction, a common method for introducing fluorine into aromatic rings. A plausible synthetic route is the Halex reaction.[19][20] This reaction involves the displacement of a halide (typically chloride) with a fluoride ion.[19] The presence of electron-withdrawing groups, such as the nitro and trifluoromethyl groups, activates the aromatic ring towards nucleophilic attack, making this a feasible approach.[21][22]
Caption: General workflow for the synthesis of 2-Fluoro-3-nitrobenzotrifluoride.
Conclusion
2-Fluoro-3-nitrobenzotrifluoride is a specialty chemical with significant potential in the development of new bioactive molecules. While specific physical property data for this isomer is not widely published, the data for its isomers, in conjunction with the standardized experimental protocols provided, offer a solid foundation for its handling, characterization, and application in research and development. The outlined synthetic pathway provides a logical approach for its preparation, enabling further investigation into its chemical and biological properties.
References
- 1. 2-FLUORO-3-NITROBENZOTRIFLUORIDE | 61324-97-8 [m.chemicalbook.com]
- 2. calpaclab.com [calpaclab.com]
- 3. 2-Fluoro-5-nitrobenzotrifluoride 98 400-74-8 [sigmaaldrich.com]
- 4. 4-Fluoro-3-nitrobenzotrifluoride 96 367-86-2 [sigmaaldrich.com]
- 5. chemimpex.com [chemimpex.com]
- 6. 4-Fluoro-3-nitrobenzotrifluoride, 97% 500 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]
- 7. 4-Fluoro-3-nitrobenzotrifluoride | C7H3F4NO2 | CID 67778 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. 367-86-2 CAS MSDS (4-Fluoro-3-nitrobenzotrifluoride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
- 9. m-(Trifluoromethyl)nitrobenzene | C7H4F3NO2 | CID 7386 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 10. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
- 11. cdn.juniata.edu [cdn.juniata.edu]
- 12. byjus.com [byjus.com]
- 13. vernier.com [vernier.com]
- 14. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
- 15. homesciencetools.com [homesciencetools.com]
- 16. chem.libretexts.org [chem.libretexts.org]
- 17. Refractive index - Wikipedia [en.wikipedia.org]
- 18. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
- 19. Halex Reaction - Wordpress [reagents.acsgcipr.org]
- 20. chemtube3d.com [chemtube3d.com]
- 21. masterorganicchemistry.com [masterorganicchemistry.com]
- 22. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]


